Cas no 2137143-50-9 ((2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid)

• Product Name: (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid
• CAS No: 2137143-50-9
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 6147970
• PubChem ID: 165484878
• Update Time: 2025-10-30

(2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137143-50-9
• EN300-1132135
• (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid

• Inchi： 1S/C19H17NO2/c21-19(22)18(20-16-10-2-1-3-11-16)13-15-9-6-8-14-7-4-5-12-17(14)15/h1-12,18,20H,13H2,(H,21,22)/t18-/m1/s1
• InChI Key： ZKLYJNRFXDTSAD-GOSISDBHSA-N
• SMILES： OC([C@@H](CC1=CC=CC2C=CC=CC1=2)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.125928785g/mol
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid

Introduction to (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic Acid (CAS No. 2137143-50-9)

(2R-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2137143-50-9, this compound represents a unique blend of structural complexity and potential therapeutic applications. Its molecular structure, characterized by a naphthalene ring and a phenylamino substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a surge in interest regarding the development of novel drugs that leverage advanced chemical scaffolds to enhance pharmacological properties. The presence of both the naphthalene and phenylamino groups in (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid suggests potential interactions with biological targets that could lead to innovative therapeutic strategies.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R) designation indicates a specific spatial arrangement of atoms, which is crucial for determining its biological activity. In the realm of drug design, chirality plays a pivotal role in the efficacy and safety of pharmaceuticals. Compounds with carefully controlled stereochemistry often exhibit superior pharmacokinetic profiles, making (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid an attractive subject for further investigation.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, its structural features make it a viable candidate for developing drugs targeting neurological disorders. The naphthalene moiety has been shown to interact with certain neurotransmitter receptors, while the phenylamino group can modulate enzyme activity. These interactions could be harnessed to create novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the pharmaceutical industry has increasingly focused on developing small molecules that can modulate protein-protein interactions. (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid possesses the structural motifs necessary to engage with various protein targets, including kinases and transcription factors. Such interactions are critical for regulating cellular processes and have implications in treating cancers and inflammatory diseases.

The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid with increasing efficiency. These advancements are not only crucial for academic research but also have practical implications for industrial-scale drug production.

In conclusion, (2R)-3-(naphthalen-1-yl)-2-(phenylamino)propanoic acid is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, stereochemical configuration, and interaction capabilities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play a crucial role in shaping the future of drug development.